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Compound of Interest

Compound Name: Gymnoside VII

Cat. No.: B15589758

Get Quote

CAS Number: 899430-07-0

This technical guide provides an in-depth overview of Gymnoside VII, a naturally occurring

glycosyloxybenzyl 2-isobutyl malate compound. This document is intended for researchers,

scientists, and professionals in drug development interested in the chemical properties,

biological activities, and therapeutic potential of this molecule.

Chemical and Physical Properties
Gymnoside VII is a complex glycoside isolated from the tubers of the fragrant orchid,

Gymnadenia conopsea R. Br.[1] Its chemical structure and properties are summarized in the

table below.
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Property Value Reference(s)

CAS Number 899430-07-0 [1]

Molecular Formula C₅₁H₆₄O₂₄ [1]

Molecular Weight 1061.04 g/mol [1]

Class
Glucosyloxybenzyl 2-isobutyl

malate
[1]

Source
Gymnadenia conopsea R. Br.

(tubers)
[1]

Purity
Typically ≥98% (when

commercially sourced)
[2]

Biological Activity: Anti-Allergic Potential
Preliminary studies on the extracts of Gymnadenia conopsea have indicated potential anti-

allergic properties.[1][3][4][5] While specific quantitative data for Gymnoside VII is not readily

available in the public domain, studies on other constituents isolated from the same methanol

extract suggest a basis for its potential efficacy in modulating allergic responses.

The anti-allergic activity of compounds from G. conopsea has been evaluated using both in

vivo and in vitro models. It is plausible that Gymnoside VII was assessed using similar

experimental setups. The following table summarizes the anti-allergic activities of

phenanthrenes and dihydrostilbenes isolated from the same plant, providing a reference for the

potential activity of Gymnoside VII.

Compound Class Assay
Activity (% inhibition at
100 µM)

Phenanthrenes &

Dihydrostilbenes

Inhibition of β-hexosaminidase

release
65.5% - 99.4%

Experimental Protocols
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The following are detailed experimental methodologies that are likely to have been used for the

isolation of Gymnoside VII and the evaluation of its anti-allergic activity, based on protocols for

related compounds from Gymnadenia conopsea.

Isolation and Purification of Gymnoside VII
The isolation of Gymnoside VII from the tubers of Gymnadenia conopsea involves a multi-step

chromatographic process. The general workflow is outlined below.

Extraction Fractionation Purification

Dried Tubers of G. conopsea Methanol Extraction
Reflux

Methanol Extract Column Chromatography
(Silica Gel)

Elution with
CHCl₃-MeOH Gradient Fractions Collected Target Fractions Repeated Column Chromatography

(ODS, Sephadex LH-20) Preparative HPLC Pure Gymnoside VII

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Gymnoside VII.

Protocol:

Extraction: The dried and powdered tubers of Gymnadenia conopsea are subjected to reflux

extraction with methanol. The resulting extract is then concentrated under reduced pressure.

Fractionation: The crude methanol extract is subjected to silica gel column chromatography.

Elution is performed with a gradient of chloroform-methanol to separate the extract into

multiple fractions.

Purification: Fractions containing compounds of interest are further purified using repeated

column chromatography on octadecylsilyl (ODS) silica gel and Sephadex LH-20.

Final Purification: The final purification is achieved using preparative high-performance liquid

chromatography (HPLC) to yield pure Gymnoside VII.

Structure Elucidation: The structure of the isolated compound is determined using

spectroscopic methods, including ¹H and ¹³C NMR, and mass spectrometry.
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In Vivo Anti-Allergic Activity: Passive Cutaneous
Anaphylaxis (PCA)
This in vivo assay evaluates the ability of a compound to inhibit an IgE-mediated allergic

reaction in the skin.

Protocol:

Sensitization: Male ICR mice are sensitized by an intradermal injection of anti-dinitrophenyl

(DNP) IgE into the dorsal skin.

Compound Administration: After a period of sensitization (typically 24 hours), the test

compound (Gymnoside VII) is administered orally.

Challenge: A solution containing DNP-human serum albumin (HSA) and Evans blue dye is

injected intravenously.

Evaluation: After a set time, the mice are euthanized, and the dorsal skin is removed. The

amount of dye that has extravasated into the skin, indicating an allergic reaction, is extracted

and quantified spectrophotometrically.

Analysis: The inhibitory activity of the test compound is calculated by comparing the amount

of dye extravasation in the treated group to that in the vehicle control group.

In Vitro Anti-Allergic Activity: Inhibition of β-
Hexosaminidase Release
This in vitro assay assesses the ability of a compound to stabilize mast cells and prevent the

release of allergic mediators.
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Figure 2: Workflow for the β-hexosaminidase release assay.

Protocol:
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Cell Culture: Rat basophilic leukemia (RBL-2H3) cells are cultured in a suitable medium.

Sensitization: The cells are sensitized by incubation with anti-DNP IgE.

Treatment: The sensitized cells are washed and then incubated with various concentrations

of Gymnoside VII.

Challenge: The cells are then challenged with DNP-HSA to induce degranulation.

Assay: The release of β-hexosaminidase into the supernatant is measured using a

colorimetric assay with p-nitrophenyl-N-acetyl-β-D-glucosaminide as the substrate.

Analysis: The percentage inhibition of β-hexosaminidase release is calculated by comparing

the results from the compound-treated cells to those of the untreated control cells.

Proposed Mechanism of Action: Mast Cell
Stabilization
The anti-allergic activity of Gymnoside VII is likely attributable to its ability to stabilize mast

cells, thereby inhibiting their degranulation and the subsequent release of inflammatory

mediators such as histamine and β-hexosaminidase. The binding of an allergen to IgE

antibodies on the surface of mast cells triggers a signaling cascade that leads to degranulation.

It is hypothesized that Gymnoside VII may interfere with this signaling pathway.
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Figure 3: Proposed signaling pathway for mast cell degranulation and inhibition by Gymnoside
VII.
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The proposed mechanism involves the inhibition of key signaling molecules downstream of the

FcεRI receptor, which prevents the increase in intracellular calcium levels required for the

fusion of granular membranes with the plasma membrane and the subsequent release of their

contents.

Future Directions
Gymnoside VII represents a promising natural product with potential therapeutic applications

in the management of allergic disorders. Further research is warranted to:

Determine the precise IC₅₀ value of Gymnoside VII in various in vitro and in vivo models of

allergy.

Elucidate the specific molecular targets and signaling pathways modulated by Gymnoside
VII.

Evaluate the pharmacokinetic and toxicological profile of Gymnoside VII.

Explore the synthesis of analogs to optimize its potency and drug-like properties.

This technical guide provides a summary of the current knowledge on Gymnoside VII. It is
important to note that while the anti-allergic potential is evident from studies on its source,

detailed investigations specifically on Gymnoside VII are still limited. This highlights the

significant opportunities for further research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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